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Compound of Interest

Compound Name: Numidargistat

Cat. No.: B609684 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Numidargistat, also known as CB-1158, is a potent and orally bioavailable small-molecule

inhibitor of arginase 1 (ARG1) and arginase 2 (ARG2).[1][2] Arginase is a key enzyme in the

urea cycle that hydrolyzes L-arginine to ornithine and urea.[3][4] In the tumor

microenvironment, increased arginase activity by myeloid-derived suppressor cells (MDSCs)

leads to the depletion of L-arginine, an amino acid crucial for T-cell proliferation and function.[5]

[6] By inhibiting arginase, Numidargistat restores L-arginine levels, thereby enhancing anti-

tumor immune responses.[4][5] These application notes provide detailed protocols for the

dissolution, preparation, and use of Numidargistat in in vitro cell culture experiments.
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Property Value Reference

Alternate Names CB-1158, INCB01158 [5]

Molecular Formula C₁₁H₂₂BN₃O₅ [5]

Molecular Weight 287.12 g/mol [4][5]

CAS Number 2095732-06-0 [2][5]

Appearance Off-white to light yellow solid [2]

Table 2: Solubility of Numidargistat

Solvent Concentration Notes Reference

DMSO
55 mg/mL (152.76

mM)

Requires

ultrasonication.

Hygroscopic DMSO

can impact solubility.

[1]

Water
100 mg/mL (348.29

mM)

Requires

ultrasonication.
[2]

PBS
100 mg/mL (277.75

mM)
Clear solution. [1]

Table 3: In Vitro Inhibitory Activity of Numidargistat
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Target Cell Line/Enzyme IC₅₀ Reference

Recombinant Human

Arginase 1
- 86 nM [1][2]

Recombinant Human

Arginase 2
- 296 nM [1][2]

Native Arginase 1

(Human Granulocyte

Lysate)

- 178 nM [1][2]

Native Arginase 1

(Human Erythrocyte

Lysate)

- 116 nM [1][2]

Native Arginase 1

(Human Hepatocyte

Lysate)

- 158 nM [1][2]

Arginase (Human

HepG2 cells)
HepG2 32 µM [1][2]

Arginase (Human

K562 cells)
K562 139 µM [1][2]

Arginase (Primary

Human Hepatocytes)
- 210 µM [1][2]

Experimental Protocols
Protocol 1: Preparation of Numidargistat Stock Solution
(10 mM in DMSO)
Materials:

Numidargistat powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials
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Vortex mixer

Ultrasonic bath

Procedure:

Calculate the required mass of Numidargistat:

For 1 mL of a 10 mM stock solution, the required mass is:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 287.12 g/mol = 0.0028712 g = 2.87 mg

Weigh Numidargistat:

Carefully weigh out 2.87 mg of Numidargistat powder and place it into a sterile

microcentrifuge tube.

Dissolve in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the Numidargistat powder.

Aid Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the powder is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes, or

until the solution is clear.[1][2] Gentle warming can also be applied if necessary.[1]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20

µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2] Avoid

repeated freeze-thaw cycles.[2]

Protocol 2: Preparation of Numidargistat Working
Solution for Cell Culture
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Materials:

10 mM Numidargistat stock solution in DMSO

Complete cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Sterile conical tubes

Procedure:

Thaw Stock Solution:

Thaw a single aliquot of the 10 mM Numidargistat stock solution at room temperature.

Determine Final Concentration:

Decide on the final concentration of Numidargistat required for your experiment. The IC₅₀

values in Table 3 can serve as a guide.

Serial Dilution (Example for a final concentration of 10 µM):

Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL of

complete cell culture medium. This results in a 100 µM intermediate solution.

Prepare the final working solution by adding a specific volume of the intermediate solution

to your cell culture plate wells. For example, to achieve a 10 µM final concentration in a

well containing 1 mL of medium, add 100 µL of the 100 µM intermediate solution.

Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium as is present in the Numidargistat-treated wells. This is crucial to account

for any effects of the solvent on the cells.

Immediate Use:
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It is recommended to prepare fresh working solutions for each experiment and use them

promptly.[1]

Mandatory Visualizations
Signaling Pathway of Numidargistat Action
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Caption: Numidargistat inhibits arginase, increasing L-arginine for T-cell activation.

Experimental Workflow for Numidargistat Solution
Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.medchemexpress.com/CB-1158_Hydrochloride.html
https://www.benchchem.com/product/b609684?utm_src=pdf-body
https://www.benchchem.com/product/b609684?utm_src=pdf-body-img
https://www.benchchem.com/product/b609684?utm_src=pdf-body
https://www.benchchem.com/product/b609684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation (10 mM)

Working Solution Preparation

1. Weigh Numidargistat Powder

2. Dissolve in Anhydrous DMSO

3. Vortex & Sonicate until Clear

4. Aliquot into Single-Use Tubes

5. Store at -80°C (6 months)
or -20°C (1 month)

6. Thaw Stock Solution Aliquot

7. Dilute in Cell Culture Medium
to Final Concentration 8. Prepare Vehicle Control (DMSO)

9. Add to Cell Culture

Click to download full resolution via product page

Caption: Workflow for preparing Numidargistat stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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